Cas no 2137993-49-6 (4-chloro-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine)

• Product Name: 4-chloro-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine
• CAS No: 2137993-49-6
• MF: C₁₀H₁₇ClN₄
• MW: 228.721780538559
• CID: 5891006
• PubChem ID: 165607378
• Update Time: 2025-05-20

4-chloro-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine
• 4-chloro-1-[2-(piperidin-1-yl)ethyl]-1H-pyrazol-3-amine
• EN300-1113288
• 2137993-49-6

• Inchi： 1S/C10H17ClN4/c11-9-8-15(13-10(9)12)7-6-14-4-2-1-3-5-14/h8H,1-7H2,(H2,12,13)
• InChI Key： STUITWKYGVYWLE-UHFFFAOYSA-N
• SMILES： ClC1C(N)=NN(C=1)CCN1CCCCC1

Computed Properties

• Exact Mass: 228.1141743g/mol
• Monoisotopic Mass: 228.1141743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-chloro-1-2-(piperidin-1-yl)ethyl-1H-pyrazol-3-amine

4-Chloro-1-(2-(Piperidin-1-Yl)Ethyl)-1H-Pyrazol-3-Amine: A Comprehensive Overview

The compound 4-chloro-1-(2-(piperidin-1-yl)ethyl)-1H-pyrazol-3-amine, identified by the CAS number 2137993-49-6, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications in drug development. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and structural versatility.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of bioactive molecules with potential therapeutic applications. The presence of a chlorine atom at the 4-position of the pyrazole ring introduces electron-withdrawing effects, which can significantly influence the compound's reactivity and pharmacokinetic properties. Additionally, the substitution pattern at the 1-position with a piperidine-derived ethyl group enhances the molecule's lipophilicity, making it a promising candidate for various biological assays.

One of the most notable aspects of this compound is its synthesis methodology. Researchers have developed efficient routes to synthesize 4-chloro-1-(2-(piperidin-1-yl)ethyl)-1H-pyrazol-3-amine, leveraging modern organic chemistry techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also ensure better control over stereochemistry, which is crucial for drug development.

In terms of biological activity, this compound has shown potential as an inhibitor of several key enzymes involved in disease pathways. For instance, studies have demonstrated its ability to modulate kinase activity, making it a candidate for anti-cancer drug development. Furthermore, its interaction with G-protein coupled receptors (GPCRs) has been explored, suggesting its role in treating neurological disorders.

The structural flexibility of 4-chloro-1-(2-(piperidin-1-yel)ethyl)-1H-pyrazol=3=amine allows for further functionalization, enabling researchers to explore its derivatives for enhanced bioavailability and efficacy. Recent advancements in computational chemistry have facilitated virtual screening and molecular docking studies, providing insights into its binding affinities and selectivity profiles.

In conclusion, CAS No. 2137993=49=6 represents a valuable addition to the arsenal of bioactive compounds with promising therapeutic potential. Its unique combination of structural features and versatile synthetic methods positions it as a key player in future drug discovery efforts.